Cas no 138913-07-2 (4-Pentylbenzamide)

• Product Name: 4-Pentylbenzamide
• CAS No: 138913-07-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3158561
• PubChem ID: 4371881
• Update Time: 2025-09-25

4-Pentylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Pentylbenzamide
• DA-10865
• MFCD00984217
• DTXSID30402518
• DTXCID70353373
• AKOS025172492
• AS-8604
• SCHEMBL2677626
• 138913-07-2
• Benzamide, 4-pentyl-
• CS-0328807

• Inchi： 1S/C12H17NO/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h6-9H,2-5H2,1H3,(H2,13,14)
• InChI Key： IQBKZMNCFRIQRR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCC)N

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų